![molecular formula C17H15BrN2O2S B4069584 N-1,3-benzothiazol-2-yl-2-(2-bromo-4-ethylphenoxy)acetamide](/img/structure/B4069584.png)
N-1,3-benzothiazol-2-yl-2-(2-bromo-4-ethylphenoxy)acetamide
Overview
Description
N-1,3-benzothiazol-2-yl-2-(2-bromo-4-ethylphenoxy)acetamide is a chemical compound that has been of great interest to researchers due to its potential applications in various scientific fields.
Mechanism of Action
The mechanism of action of N-1,3-benzothiazol-2-yl-2-(2-bromo-4-ethylphenoxy)acetamide is not fully understood. However, it is believed that the compound works by inhibiting the activity of certain enzymes that are essential for the growth and survival of cancer cells. This leads to the death of cancer cells and the inhibition of tumor growth.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. In addition to its anti-cancer activity, the compound has been shown to have anti-inflammatory and anti-oxidant properties. It has also been shown to improve glucose metabolism and reduce insulin resistance in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-1,3-benzothiazol-2-yl-2-(2-bromo-4-ethylphenoxy)acetamide is its potent anti-cancer activity. This makes it an attractive candidate for the development of new cancer drugs. However, the compound has some limitations for lab experiments. It is relatively insoluble in water, which can make it difficult to work with in certain experimental settings. Additionally, the compound has not been extensively studied in humans, so its safety and efficacy in humans is not well understood.
Future Directions
There are a number of future directions for research on N-1,3-benzothiazol-2-yl-2-(2-bromo-4-ethylphenoxy)acetamide. One area of research is in the development of new cancer drugs based on this compound. Researchers are also interested in studying the compound's effects on other diseases, such as diabetes and neurodegenerative disorders. Finally, there is interest in developing new synthetic methods for the compound that may make it easier to work with in lab experiments.
Scientific Research Applications
N-1,3-benzothiazol-2-yl-2-(2-bromo-4-ethylphenoxy)acetamide has been used in a variety of scientific research applications. One of the most promising areas of research is in the development of new drugs for the treatment of cancer. Studies have shown that this compound has potent anti-cancer activity against a variety of cancer cell lines, including breast, lung, and colon cancer cells.
properties
IUPAC Name |
N-(1,3-benzothiazol-2-yl)-2-(2-bromo-4-ethylphenoxy)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15BrN2O2S/c1-2-11-7-8-14(12(18)9-11)22-10-16(21)20-17-19-13-5-3-4-6-15(13)23-17/h3-9H,2,10H2,1H3,(H,19,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNKJPTGZWNCSNY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=C(C=C1)OCC(=O)NC2=NC3=CC=CC=C3S2)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15BrN2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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